Cas no 1903876-68-5 ((2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone)

• Product Name: (2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
• CAS No: 1903876-68-5
• MF: C₁₆H₁₉F₃N₂O₂S
• MW: 360.394473314285
• CID: 5548931
• PubChem ID: 91815764
• Update Time: 2023-07-06

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-((tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
• 1903876-68-5
• F6475-7907
• AKOS025349131
• [2-(thiolan-3-yloxy)pyridin-3-yl]-[4-(trifluoromethyl)piperidin-1-yl]methanone
• 2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
• (2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone

• Inchi： 1S/C16H19F3N2O2S/c17-16(18,19)11-3-7-21(8-4-11)15(22)13-2-1-6-20-14(13)23-12-5-9-24-10-12/h1-2,6,11-12H,3-5,7-10H2
• InChI Key： AQYNCIMXOFRXPX-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(=CC=CN=1)C(N1CCC(C(F)(F)F)CC1)=O

Computed Properties

• Exact Mass: 360.11193351g/mol
• Monoisotopic Mass: 360.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.7Ų